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Compound of Interest

Compound Name: 3-Hydroxy-2-methylbenzonitrile

Cat. No.: B1322566

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 3-hydroxy-2-
methylbenzonitrile (CAS No. 55289-04-8). The information presented is compiled from
various safety data sheets and general guidelines for handling aromatic nitriles.

Hazard Identification and Classification

3-Hydroxy-2-methylbenzonitrile is a hazardous substance that requires careful handling to
minimize exposure risks. The primary hazards are associated with its toxicity upon ingestion,
skin contact, and inhalation, as well as its potential to cause serious eye and skin irritation.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )
skin.
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled.
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L
Irritation irritation.

GHS Pictograms and Signal Word:

Pictogram Signal Word

GHSO06 (Skull and Crossbones) Danger

GHSO07 (Exclamation Mark)

Physical and Chemical Properties

While detailed experimental data is limited in publicly available sources, the following properties

are noted:
Property Value
Molecular Formula CsH7NO
Molecular Weight 133.15 g/mol
Appearance Solid
Storage Store in a dry, cool, and well-ventilated place.

Keep container tightly closed.

Safe Handling and Storage
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Adherence to strict safety protocols is mandatory when handling 3-hydroxy-2-
methylbenzonitrile.

Engineering Controls:
o Work in a well-ventilated area, preferably within a certified chemical fume hood.
e Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Protection Type Recommendation

Eye/Face Protection Chemical safety goggles or a face shield.

) ] Chemical-resistant gloves (e.qg., nitrile rubber), a
Skin Protection
lab coat, and closed-toe shoes.

For operations that may generate dust or
Respiratory Protection aerosols, a NIOSH-approved respirator with an

appropriate particulate filter is recommended.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe dust or aerosols.

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the work area.

Use non-sparking tools to prevent ignition sources.
Storage Conditions:
» Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

o Keep away from incompatible materials such as strong oxidizing agents.
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First Aid Measures

In case of exposure, immediate action is critical.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact . . .
water for at least 15 minutes. Seek immediate

medical attention.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion ) ) ] ]
unconscious person. Seek immediate medical

attention.[1]

Accidental Release Measures

In the event of a spill, follow these procedures:

» Small Spills: Carefully sweep up the solid material, avoiding dust generation. Place in a
sealed container for disposal.

e Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Contain the spill and prevent it from entering drains or waterways. Collect the material and
place it in a designated container for disposal.

Experimental Protocols
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Detailed experimental toxicology or safety study protocols for 3-hydroxy-2-methylbenzonitrile
are not publicly available. The handling of this compound should be guided by the general
principles of managing toxic solid chemicals in a research setting. Any in-house experimental
work to determine specific safety parameters should be conducted by trained personnel in a
controlled environment.

Visualizations

The following diagrams illustrate key safety and logical workflows for handling 3-hydroxy-2-
methylbenzonitrile.
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Hazard Identification

H302: Harmful if swallowed H311: Toxic in contact with skin H331: Toxic if inhaled H315: Causes skin irritation H319: Causes serious eye irritation
\Bisk Assvessment

Evaluate Exposure Potential
(Inhalation, Dermal, Ingestion)

Control Meaiyures
Fume Hood Gloves, Goggles SOPs
Eyewash Station Lab Coat, Respirator Training
' Emergency Procedures :

First Aid .
(Inhalation, Skin, Eyes, Ingestion) i
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide: Safety and Handling of 3-Hydroxy-2-
methylbenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1322566#3-hydroxy-2-methylbenzonitrile-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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